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Compound of Interest

4-0Ox0-1-(M-
Compound Name:
tolyl)cyclohexanecarboxylic acid

CAS No.: 887978-60-1

Cat. No.: B13089894

Get Quote

Executive Summary

4-0Oxo0-1-(m-tolyl)cyclohexanecarboxylic acid (Target Compound) is a specialized gem-
disubstituted cyclohexane scaffold. It serves as a critical intermediate in the synthesis of
neuroactive agents (e.g., opioids, NK1 antagonists) and exhibits intrinsic bioactivity related to
inflammation modulation.

This guide compares the Target Compound with its unsubstituted parent (4-Oxo-1-
phenylcyclohexanecarboxylic acid) and other positional isomers. The presence of the m-tolyl
(3-methylphenyl) group introduces significant lipophilic and steric modifications that alter
receptor binding affinity and metabolic stability compared to the phenyl analog.

Key Comparative Metrics
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Chemical Profile & Mechanism of Action[4]
Structural Analysis

The compound features a cyclohexane ring locked in a chair conformation by the bulky 1-aryl

and 1-carboxyl groups.

o C1 Position: The gem-disubstitution (aryl + carboxylic acid) creates a quaternary center,

restricting conformational flexibility. This is a pharmacophore common in analgesics (e.qg.,

Tilidine, Tramadol precursors).

e C4 Position: The ketone provides a handle for further functionalization (reductive amination,

Grignard addition) or acts as a hydrogen bond acceptor.

o Aryl Group: The m-tolyl moiety is often privileged in CNS drugs (e.g., Tramadol, Tapentadol)

because the meta-substituent can fill hydrophobic pockets in GPCRs (like

-opioid or NK1 receptors) more effectively than a simple phenyl ring.

Mechanism of Action (Intrinsic & Derived)
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While primarily an intermediate, the 4-aryl-4-oxocyclohexane scaffold possesses intrinsic
activity:

e NF-

B Inhibition: 4-Arylcyclohexanones have been shown to inhibit the phosphorylation of the
p65 subunit of NF-

B, exerting anti-inflammatory effects. The m-tolyl derivative is predicted to have higher
potency than the phenyl analog due to increased cellular permeability (higher LogP).

e Synthetic "Bioactivity": As a precursor, it determines the pharmacology of the final drug. The
m-methyl group typically enhances

-opioid receptor affinity by interacting with specific residues (e.g., Trp/Tyr gates) in the
receptor binding pocket.

Comparative Bioactivity Analysis

Target vs. 4-Oxo-1-phenylcyclohexanecarboxylic Acid
(Parent)[1][5]

 Lipophilicity: The m-tolyl analog is more lipophilic (
LogP

+0.5). This facilitates better Blood-Brain Barrier (BBB) penetration for CNS-targeted
derivatives.

e Potency: In derived analgesics, m-substitution often yields 2-5x higher potency than the
unsubstituted phenyl parent.

e Solubility: The Target Compound has lower agueous solubility, requiring modified formulation

protocols (e.g., DMSO/PEG co-solvents) compared to the phenyl analog.

Target vs. 4-Oxo-1-(p-tolyl)cyclohexanecarboxylic Acid
(Isomer)
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o Steric Clash: The p-tolyl group extends the molecule's length, which can cause steric
clashes in compact receptor pockets (e.g., certain kinase ATP-binding sites). The m-tolyl
group is more compact and "swept back," often fitting better in globular receptor cavities.

o Metabolism: The p-methyl group is highly exposed to CYP450 enzymes (rapid oxidation to
carboxylic acid), whereas the m-methyl is partially shielded, potentially offering a longer half-
life.

Experimental Protocols
Synthesis Validation (Robinson Annulation Variant)

Rationale: Direct synthesis ensures high purity of the quaternary center, critical for consistent
bioassay results.

Protocol:

Reagents:m-Tolylacetonitrile, Methyl acrylate, NaH (base), DMSO/THF.

o Step 1 (Michael Addition): React m-tolylacetonitrile (1.0 eq) with methyl acrylate (2.2 eq)
using Triton B or NaH in THF at 0°C

RT for 4h.

o Step 2 (Dieckmann Cyclization): Treat the diester intermediate with NaH in refluxing toluene.

o Step 3 (Hydrolysis/Decarboxylation): Acid hydrolysis (6M HCI, reflux 12h) converts the
nitrile/ester to the acid and decarboxylates the

-keto ester position.

 Purification: Recrystallization from Ethyl Acetate/Hexane.
e QC: Confirm structure via

H-NMR (diagnostic m-methyl singlet at

2.35 ppm).
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NF- B Inhibition Assay (Luciferase Reporter)

Rationale: To quantify intrinsic anti-inflammatory potential compared to the phenyl analog.

Workflow:

Cell Line: HEK293T cells stably transfected with NF-
B-Luciferase reporter.
o Treatment: Seed cells (10,000/well) in 96-well plates. Incubate 24h.
e Induction: Pre-treat with Target Compound (0.1 - 100
M) for 1h, then stimulate with TNF-
(20 ng/mL).
e Readout: Lyse cells after 6h and measure luminescence.
o Control: Dexamethasone (Positive control), Vehicle (DMSO).
e Analysis: Calculate IC

using non-linear regression.

Visualizations
Structure-Activity Relationship (SAR) Diagram

This diagram illustrates how specific structural features of the Target Compound influence its
biological properties compared to analogs.
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Caption: SAR map highlighting the functional impact of the m-tolyl substituent on
pharmacokinetics and binding.

Comparative Synthesis & Utility Workflow

Flowchart demonstrating the divergence in synthetic utility between the Phenyl and m-Tolyl
analogs.
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Caption: Synthetic divergence showing how the m-tolyl intermediate leads to higher-potency
CNS agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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